2.2/'-Dithiobis(pyridine-N-oxide) 2.2/'-Dithiobis(pyridine-N-oxide) Dipyrithione is a pyridinium ion.
Dipyrithione is a pyrithione derivate used as bactericide and fungicide. The drug was marketed under the name Crimanex in the form of shampoo for the treatment of dandruff, however it is no longer available on the manufacturer website (Drossa Pharm. It is currently used as a pesticide. Interestingly, dipyrithione has been studied and shown to have cytotoxic and potent broad-spectrum antitumor activity, which suggests a potential basis for an anticancer drug development. Pyrithione derivatives, such as [DB06815] and sodium pyrithione, are widely used as cosmetic preservatives and as anti-dandruff agents in shampoos. It may be combined with other ingredients, such as triclosan to serve as antifungal and antibacterial skin treatments. Dandruff is a common scalp disease affecting >40% of the world's adult population, and may be caused by fungi such as Malassezia globosa and M. restricta.
Brand Name: Vulcanchem
CAS No.: 3696-28-4
VCID: VC0146728
InChI: InChI=1S/C10H8N2O2S2/c13-11-7-3-1-5-9(11)15-16-10-6-2-4-8-12(10)14/h1-8H
SMILES: C1=CC=[N+](C(=C1)SSC2=CC=CC=[N+]2[O-])[O-]
Molecular Formula: C10H8N2O2S2
Molecular Weight: 252.3 g/mol

2.2/'-Dithiobis(pyridine-N-oxide)

CAS No.: 3696-28-4

Reference Standards

VCID: VC0146728

Molecular Formula: C10H8N2O2S2

Molecular Weight: 252.3 g/mol

2.2/'-Dithiobis(pyridine-N-oxide) - 3696-28-4

CAS No. 3696-28-4
Product Name 2.2/'-Dithiobis(pyridine-N-oxide)
Molecular Formula C10H8N2O2S2
Molecular Weight 252.3 g/mol
IUPAC Name 1-oxido-2-[(1-oxidopyridin-1-ium-2-yl)disulfanyl]pyridin-1-ium
Standard InChI InChI=1S/C10H8N2O2S2/c13-11-7-3-1-5-9(11)15-16-10-6-2-4-8-12(10)14/h1-8H
Standard InChIKey ZHDBTKPXEJDTTQ-UHFFFAOYSA-N
SMILES C1=CC=[N+](C(=C1)SSC2=CC=CC=[N+]2[O-])[O-]
Canonical SMILES C1=CC=[N+](C(=C1)SSC2=CC=CC=[N+]2[O-])[O-]
Boiling Point 582.8
Melting Point 205
Description Dipyrithione is a pyridinium ion.
Dipyrithione is a pyrithione derivate used as bactericide and fungicide. The drug was marketed under the name Crimanex in the form of shampoo for the treatment of dandruff, however it is no longer available on the manufacturer website (Drossa Pharm. It is currently used as a pesticide. Interestingly, dipyrithione has been studied and shown to have cytotoxic and potent broad-spectrum antitumor activity, which suggests a potential basis for an anticancer drug development. Pyrithione derivatives, such as [DB06815] and sodium pyrithione, are widely used as cosmetic preservatives and as anti-dandruff agents in shampoos. It may be combined with other ingredients, such as triclosan to serve as antifungal and antibacterial skin treatments. Dandruff is a common scalp disease affecting >40% of the world's adult population, and may be caused by fungi such as Malassezia globosa and M. restricta.
Synonyms 2,2'-dithio-bis-pyridine-1-oxide magnesium sulfate
bis(2-pyridyl-1-oxide)disulfide magnesium sulfate
dipyrithione
dipyrithione magnesium sulfate
omadine disulfide
omadine MDS
PubChem Compound 3109
Last Modified Nov 11 2021
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